Cas no 1038235-27-6 (2-{1-(2-fluorophenyl)ethylamino}butan-1-ol)

• Product Name: 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol
• CAS No: 1038235-27-6
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5166304
• PubChem ID: 43207108
• Update Time: 2026-03-04

2-{1-(2-fluorophenyl)ethylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[1-(2-fluorophenyl)ethyl]amino]-
• 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol

• Inchi： 1S/C12H18FNO/c1-3-10(8-15)14-9(2)11-6-4-5-7-12(11)13/h4-7,9-10,14-15H,3,8H2,1-2H3
• InChI Key： SUWPAXNGIUATFH-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=CC=C1F)C)CC

Additional information on 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol

Introduction to 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol (CAS No. 1038235-27-6)

2-{1-(2-fluorophenyl)ethylamino}butan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1038235-27-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluorophenyl group and an amino substituent in its molecular framework suggests promising interactions with biological targets, making it a subject of interest for synthetic chemists and pharmacologists.

The molecular structure of 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol consists of a four-carbon chain (butan-1-ol backbone) with an amino group attached to the first carbon, further substituted with a 1-(2-fluorophenyl)ethyl moiety. This arrangement introduces both steric and electronic effects that can modulate its biological activity. The fluorine atom in the phenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Such structural features have been widely explored in the development of small-molecule inhibitors and modulators.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse pharmacological properties. Studies have demonstrated that the introduction of fluorine at specific positions in aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules. For instance, fluorinated analogs of existing drugs have shown improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. The compound 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol aligns with this trend, as its design incorporates elements that are expected to enhance its interaction with biological targets.

The synthesis of 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol involves multi-step organic reactions, typically starting from commercially available precursors such as 2-fluoroaniline and butyraldehyde. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have facilitated the efficient preparation of complex molecules like this one. These techniques not only improve the scalability of production but also allow for the introduction of additional functional groups, enabling further derivatization for tailored biological activity.

One of the most compelling aspects of 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol is its potential as a building block for more complex drug candidates. Its structural features make it amenable to modifications that can fine-tune its pharmacological properties. For example, appending additional functional groups to the amino or hydroxyl moieties could alter its solubility, permeability, or binding affinity. Such flexibility is invaluable in medicinal chemistry, where optimizing a molecule's properties often requires iterative design and synthesis.

Recent studies have begun to explore the biological activity of 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol, focusing on its interactions with enzymes and receptors relevant to human health. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain therapeutic targets, making it a promising candidate for further investigation. The fluorine-containing phenyl ring is particularly noteworthy, as it has been shown to enhance binding interactions in various drug-receptor systems. This observation aligns with broader trends in drug discovery, where fluorinated compounds are increasingly recognized for their therapeutic potential.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening techniques have become indispensable tools in this endeavor. By leveraging these technologies, researchers can predict how modifications to a molecule like 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol will affect its behavior in biological systems. This approach allows for the rapid identification of lead compounds that can be further optimized through experimental validation.

The role of fluorine in medicinal chemistry extends beyond mere functionalization; it also plays a crucial role in modulating electronic properties and steric hindrance. The electronegativity of fluorine can influence the electron density distribution around a molecule, affecting its reactivity and binding interactions. Additionally, fluorine atoms can introduce steric bulk that alters conformational preferences, further fine-tuning pharmacological properties. These effects make compounds like 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol particularly interesting for drug design.

In conclusion, 2-{1-(2-fluorophenyl)ethylamino}butan-1-ol (CAS No. 1038235-27-6) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis involves sophisticated organic chemistry techniques, and its derivatives offer opportunities for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in developing novel therapeutics.